Cas no 1352505-77-1 (2-(2-Methylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde)

• Product Name: 2-(2-Methylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• CAS No: 1352505-77-1
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5217840
• Update Time: 2025-11-01

2-(2-Methylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• 1-Pyrrolidinecarboxaldehyde, 2-[2-(methylamino)-3-pyridinyl]-

• Inchi： 1S/C11H15N3O/c1-12-11-9(4-2-6-13-11)10-5-3-7-14(10)8-15/h2,4,6,8,10H,3,5,7H2,1H3,(H,12,13)
• InChI Key： FHSHWGXNNHVZDQ-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCC1C1=CC=CN=C1NC

Additional information on 2-(2-Methylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

Introduction to 2-(2-Methylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS No. 1352505-77-1)

2-(2-Methylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and diverse potential applications. This heterocyclic aldehyde derivative combines elements of pyridine and pyrrolidine moieties, making it a valuable scaffold for the development of novel bioactive molecules. The compound’s unique chemical properties, including its reactivity and solubility, make it a promising candidate for further exploration in medicinal chemistry.

The CAS No. 1352505-77-1 identifier provides a unique and standardized reference to this chemical entity, ensuring consistency in scientific literature and industrial applications. The molecular formula of this compound suggests a complex interplay of functional groups, which may contribute to its biological activity. Specifically, the presence of an aldehyde group at the 1-position of the pyrrolidine ring and a methylamino substituent on the pyridine ring introduces multiple sites for chemical modification and interaction with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Molecular modeling studies indicate that 2-(2-Methylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde may exhibit significant binding affinity to certain enzymes and receptors, making it a potential lead compound for drug discovery efforts. These virtual screening approaches have accelerated the identification of promising candidates, reducing the time and resources required for experimental validation.

In parallel, experimental techniques such as X-ray crystallography and NMR spectroscopy have been instrumental in elucidating the three-dimensional structure of this compound. High-resolution structural data not only confirm the molecular architecture but also provide insights into its conformational flexibility and potential interactions with biological macromolecules. Such structural information is crucial for optimizing drug-like properties, including solubility, metabolic stability, and binding affinity.

The synthesis of 2-(2-Methylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde presents both challenges and opportunities for synthetic chemists. The multi-step synthesis typically involves functional group transformations such as condensation reactions, cyclization processes, and protecting group strategies. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have improved the efficiency and scalability of producing this compound. These advances are particularly relevant in industrial settings where cost-effectiveness and reproducibility are paramount.

One of the most compelling aspects of this compound is its potential application in the development of therapeutic agents targeting neurological disorders. Preliminary pharmacological studies suggest that derivatives of 2-(2-Methylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde may modulate neurotransmitter systems involved in conditions such as depression, anxiety, and neurodegenerative diseases. The pyridine moiety is known to interact with various receptors in the central nervous system, while the pyrrolidine ring can enhance oral bioavailability—a critical factor for clinical efficacy.

The role of CAS No. 1352505-77-1 in regulatory submissions cannot be overstated. Accurate identification and characterization of chemical entities are essential for compliance with international regulatory standards such as those set by the FDA, EMA, and other health authorities. Detailed documentation of synthesis routes, purity specifications, and toxicological profiles ensures that researchers can proceed with confidence in their drug development programs.

As research continues to evolve, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be key to unlocking the full potential of 2-(2-Methylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening assays, researchers can accelerate the discovery process and identify novel therapeutic applications for this compound.

The future prospects for this chemical entity are bright, with ongoing studies exploring its role in combination therapies and personalized medicine approaches. The ability to modify specific functional groups while maintaining core structural integrity offers a versatile platform for designing next-generation pharmaceuticals. As our understanding of biological pathways grows more sophisticated, compounds like 2-(2-Methylamino-pyridin-3-yl)-pyrrolidine-1-carbaldehyde will continue to play a pivotal role in addressing unmet medical needs.